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CAS No.: 24973-49-7

Cat. No.: B1580647

Get Quote

For: Researchers, scientists, and drug development professionals.

Introduction: A Renaissance of a Classic Reaction
The construction of the aryl-aryl bond is a cornerstone of modern organic synthesis, pivotal in

the creation of pharmaceuticals, agrochemicals, and advanced materials.[1] Among the

foundational methods for this transformation is the Ullmann reaction, first reported by Fritz

Ullmann and his student Jean Bielecki in 1901.[1] This reaction traditionally involves the

copper-promoted coupling of two aryl halide molecules to form a symmetrical biaryl compound.

[2][3] The classic Ullmann biaryl coupling, exemplified by the conversion of ortho-

chloronitrobenzene into 2,2'-dinitrobiphenyl using a copper-bronze alloy, was a landmark

discovery, demonstrating for the first time that a transition metal could facilitate aryl C-C bond

formation.[1]

However, the original protocol was beset by limitations, including the need for stoichiometric

amounts of copper, harsh reaction conditions often exceeding 200°C, and a reputation for

inconsistent yields.[1][4] These demanding requirements limited its scope, particularly for

complex molecules with sensitive functional groups.
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Over the past two decades, a deeper understanding of transition-metal mediated reaction

mechanisms has sparked a renaissance for the Ullmann reaction.[4] The development of

sophisticated ligands, the use of catalytic amounts of copper, and the introduction of alternative

catalysts like palladium have transformed this century-old reaction into a versatile and powerful

tool.[1][4][5] Modern Ullmann-type reactions can now be performed under significantly milder

conditions, with broader substrate scope and greater functional group tolerance, reaffirming

their place in the synthetic chemist's toolbox.[4] This guide provides an in-depth look at the

mechanism, modern protocols, and practical considerations for synthesizing substituted

biphenyls using the Ullmann reaction.

Mechanistic Insights: The Role of Copper
The precise mechanism of the Ullmann reaction has been a subject of extensive study, and

while some aspects are still debated, a general pathway is widely accepted.[1] It is generally

agreed that the reaction avoids a free radical intermediate, a conclusion supported by electron

spin resonance studies.[1] The sequence likely involves the formation of organocopper

species.

The key steps are believed to be:

Formation of an Active Cu(I) Species: The reaction is initiated by the formation of an active

copper(I) species from the copper source (e.g., Cu powder, CuI).[6]

Oxidative Addition: The Cu(I) species undergoes oxidative addition to an aryl halide molecule

(Ar-X) to form an organocopper(III) intermediate (Ar-Cu(III)-X). While Cu(III) is a high

oxidation state for copper and rarely observed, this step is a postulated part of some catalytic

cycles.[1][7]

Reductive Elimination: This intermediate then undergoes reductive elimination to form the

new C-C bond of the biaryl product (Ar-Ar) and regenerate the active Cu(I) catalyst.[6]

An alternative pathway suggests the formation of an organocopper compound (Ar-Cu) which

then reacts with a second molecule of the aryl halide in a process akin to nucleophilic aromatic

substitution.[1]
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Caption: Postulated catalytic cycle for the copper-catalyzed Ullmann biphenyl synthesis.

Modernizing the Ullmann Reaction: Key Parameters
The evolution from stoichiometric, high-temperature conditions to milder, catalytic protocols is

owed to the optimization of several key parameters.

The Catalyst System: While copper powder or bronze was traditional, modern protocols

often employ well-defined copper(I) salts like CuI, CuBr, or copper(II) precursors like CuO

nanoparticles which are reduced in situ.[4][8][9] The use of palladium has also emerged as a

powerful alternative, enabling Ullmann-type cross-coupling reactions under even milder

conditions and expanding the reaction's scope.[5][10][11]

The Ligand: The single most important advancement has been the introduction of ligands.

Ligands coordinate to the copper center, increasing its solubility and modulating its reactivity.

This allows the reaction to proceed at lower temperatures (often below 130°C) and with

catalytic amounts of copper.[4] Effective ligand classes include:
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N,N-Donor Ligands: 1,10-Phenanthroline and its derivatives are classic, highly effective

ligands.[4][12]

Amino Acids: Simple amino acids like N,N-dimethylglycine have proven to be cheap and

efficient ligands.[13]

Diamine Ligands: Benzene-1,2-diamine ligands can facilitate reactions at or near room

temperature by forming electron-rich anionic complexes that promote rapid oxidative

addition.

Oxalamides: These ligands have been instrumental in making the Ullmann reaction viable

for industrial applications by allowing for low catalyst loading and the activation of less

reactive aryl chlorides.[1]

Base and Solvent: A base is required to facilitate the reaction, with common choices being

potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), or potassium phosphate

(K₃PO₄).[8][12] The choice of base can be critical and is often substrate-dependent. High-

boiling polar aprotic solvents such as DMF, DMSO, or dioxane are typically used to ensure

the reagents remain in solution at the required reaction temperatures.[8][12]

Experimental Protocols
Protocol 1: Classic Symmetrical Ullmann Coupling
This protocol describes a solvent-free synthesis of 2,2′-dinitrobiphenyl, adapted from

procedures using high-speed ball milling (HSBM) or direct heating, which demonstrates the

classic, forceful conditions of the reaction.[14][15]

Objective: To synthesize a symmetrical biphenyl via traditional copper-mediated coupling.

Reagent MW ( g/mol ) Amount Moles (mmol) Role

2-

Iodonitrobenzene
249.01 2.50 g 10.0 Aryl Halide

Copper powder,

activated
63.55 ~2.5 g ~39.3

Catalyst/Reducta

nt
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Step-by-Step Methodology:

Reagent Preparation: Ensure 2-iodonitrobenzene is pure. Activate copper powder by

washing with dilute HCl, followed by water, ethanol, and ether, then drying under vacuum.

Reaction Setup: In a thick-walled, flame-dried sealed tube or a round-bottom flask equipped

with a reflux condenser under an inert atmosphere (N₂ or Ar), thoroughly mix the 2-

iodonitrobenzene with an equivalent mass of activated copper powder.

Reaction Conditions: Heat the solvent-free mixture to 200-220°C using a sand bath or

heating mantle. The reaction is often vigorous initially. Maintain heating for 2-3 hours.

Monitor the reaction progress by TLC (e.g., using a 4:1 Hexane:Ethyl Acetate eluent),

observing the disappearance of the starting material spot.

Workup: Cool the reaction vessel to room temperature. Carefully add toluene or hot ethanol

to the solid mass and break it up. Heat the mixture to boiling to dissolve the organic

components.

Purification: Filter the hot mixture through a pad of Celite to remove copper and copper salts.

Wash the Celite pad thoroughly with hot solvent. Combine the filtrates and remove the

solvent under reduced pressure. The resulting crude solid is 2,2′-dinitrobiphenyl.

Recrystallization: Purify the crude product by recrystallization from hot ethanol to yield bright

yellow needles.[14] A typical yield for this procedure is >90%.

Protocol 2: Modern Ligand-Assisted Ullmann Coupling
This protocol outlines a general procedure for a modern, ligand-assisted symmetrical biphenyl

synthesis under milder conditions.

Objective: To synthesize a symmetrical biphenyl using a catalytic amount of copper and a

ligand.
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Reagent MW ( g/mol )
Amount (for 1
mmol scale)

Moles (mmol) Role

Aryl

Iodide/Bromide
Varies 1.0 1.0 Aryl Halide

Copper(I) Iodide

(CuI)
190.45 19.0 mg 0.1 Catalyst

1,10-

Phenanthroline
180.21 36.0 mg 0.2 Ligand

Cesium

Carbonate

(Cs₂CO₃)

325.82 652 mg 2.0 Base

Dioxane

(anhydrous)
88.11 3-5 mL - Solvent

Step-by-Step Methodology:

Reaction Setup: To a flame-dried Schlenk tube, add CuI (10 mol%), 1,10-phenanthroline (20

mol%), Cs₂CO₃ (2.0 equivalents), and the aryl halide (1.0 equivalent).

Inert Atmosphere: Seal the tube, and evacuate and backfill with an inert gas (N₂ or Ar) three

times.

Solvent Addition: Add anhydrous dioxane via syringe.

Reaction Conditions: Place the sealed tube in a preheated oil bath at 110°C and stir

vigorously for 12-24 hours. Monitor the reaction by TLC or GC-MS.

Workup: After cooling to room temperature, dilute the reaction mixture with ethyl acetate and

filter through a short plug of silica gel, washing with additional ethyl acetate.

Purification: Concentrate the filtrate under reduced pressure. Purify the resulting crude

residue by column chromatography on silica gel to afford the pure biphenyl product.
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Caption: General experimental workflow for Ullmann biphenyl synthesis.
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Comparative Data for Ullmann Conditions
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Aryl
Halide

Catalyst
(mol%)

Ligand
(mol%)

Base
(eq.)

Solvent
Temp
(°C)

Yield
(%)

Referen
ce
Insight

2-

Iodonitro

benzene

Cu

(stoich.)
None None None ~210 >95

Classic,

harsh

condition

s are

effective

for

activated

substrate

s.[14]

Aryl

Iodides

Pd(OAc)₂

(1)
None

Hydrazin

e
DMF RT 85-95

Palladiu

m

enables

ligand-

free

coupling

even at

room

temperat

ure.[11]

Aryl

Bromides

CuI (5-

10)

Diamine

(10-20)

K₃PO₄

(2)
Dioxane 110 70-90

Diamine

ligands

significan

tly lower

reaction

temperat

ures.[12]

Aryl

Chlorides

CuI (10) Acylhydr

azine

(20)

Cs₂CO₃

(2)

DMF 120-140 60-85 Specializ

ed

ligands

are

needed

to
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activate

robust C-

Cl bonds.

[8]

Heteroar

yl

Halides

Ni/Pd

(cat.)
Various

Mn/Zn

(reductan

t)

DMA 60 ~63

Multimet

allic

systems

are

effective

for

challengi

ng

biheteroa

ryl

synthesis

.[16]

Troubleshooting and Field-Proven Insights
Issue: Low or No Conversion.

Cause: Inactive catalyst or insufficient temperature. Copper surfaces can be passivated by

oxides.

Solution: Use freshly purchased CuI or activate copper powder before use.[17] For

modern protocols, ensure the ligand is pure and the solvent is truly anhydrous. If using a

new substrate, a higher temperature or longer reaction time may be necessary.[12]

Issue: Formation of Des-halogenated Byproduct.

Cause: This suggests a competing reduction pathway. It can be prominent if there are

proton sources available or if the catalytic cycle is interrupted.

Solution: Ensure strictly anhydrous conditions. The choice of base can also influence this;

sometimes switching from a carbonate to a phosphate base can mitigate side reactions.

Issue: Homocoupling in Unsymmetrical Reactions.
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Cause: In a cross-coupling between two different aryl halides (Ar¹-X and Ar²-X), the

formation of Ar¹-Ar¹ and Ar²-Ar² is a common side reaction.

Solution: This is a significant challenge in Ullmann chemistry. One strategy is to use one

aryl halide in large excess.[6][17] Modern palladium-catalyzed variants often show better

selectivity for cross-coupling over homocoupling.[10]

Safety: The classic Ullmann reaction involves very high temperatures and finely divided

metal powder, which can be pyrophoric. All reactions should be conducted behind a safety

shield in a well-ventilated fume hood. Always run reactions under an inert atmosphere to

prevent both oxidation of the catalyst and potential side reactions.

Conclusion
From its origins as a brute-force method requiring harsh conditions, the Ullmann reaction has

been refined into a sophisticated and versatile strategy for the synthesis of substituted

biphenyls. The development of ligand-accelerated, catalytic protocols has dramatically

expanded its applicability, making it a valuable alternative and complement to palladium-

catalyzed cross-coupling reactions. For professionals in drug discovery and materials science,

a thorough understanding of both the classic and modern Ullmann reaction provides a powerful

and cost-effective method for constructing the vital biaryl scaffold.
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